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Compound of Interest

Compound Name: Ko-947

Cat. No.: B15623293

This document provides crucial safety protocols and logistical information for the handling and
disposal of Ko-947, a potent and selective inhibitor of ERK1/2 kinases. The following
procedures are designed for researchers, scientists, and drug development professionals to
ensure a safe laboratory environment.

Compound Data Summary

Ko0-947 is a small molecule inhibitor with potential applications in cancer research, specifically
targeting the MAPK pathway.[1][2][3] Below is a summary of its key quantitative data.

Property Value Source
CAS Number 1695533-89-1 [1]
Molecular Formula C21H17N50 [1]
Molecular Weight 355.39 g/mol [1]
Appearance White crystalline powder [4]
Storage (Powder) -20°C for up to 2 years [1]

-80°C for up to 6 months,
Storage (in DMSO) -20°C for up to 1 month [2]
(protect from light)
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Personal Protective Equipment (PPE)

Due to the potent nature of Ko-947 and the lack of comprehensive toxicological data, stringent
adherence to PPE protocols is mandatory.[4] The toxicological properties of Ko-947 have not
been thoroughly investigated.[4]

» Hand Protection: Wear nitrile rubber gloves with a minimum layer thickness of 0.11 mm.
Always use the proper glove removal technique to avoid skin contact. Dispose of
contaminated gloves after use.[4]

o Eye Protection: Use chemical safety goggles or a face shield.

» Respiratory Protection: When handling the powder form or if dust generation is possible, a
P1 filter respirator is required. Ensure that maintenance and testing of respiratory protective
devices are carried out according to the manufacturer's instructions.[4]

o Body Protection: Wear a lab coat. Ensure it is regularly cleaned and maintained.

Experimental Protocol: Preparation of Ko-947 Stock
Solution

This protocol outlines the steps for preparing a stock solution of Ko-947 for in vitro
experiments.

e Pre-Handling:
o Ensure all necessary PPE is worn correctly.
o Work within a certified chemical fume hood.
o Have a chemical spill kit readily accessible.
e Weighing the Compound:

o Carefully weigh the desired amount of Ko-947 powder using a calibrated analytical
balance.

o Avoid generating dust. Use a spatula to gently transfer the powder.
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¢ Solubilization:

o Add the appropriate volume of dimethyl sulfoxide (DMSO) to the weighed powder to
achieve the desired stock concentration.

o Vortex briefly to fully dissolve the compound.
» Storage of Stock Solution:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[2]

o Protect the solution from light.[2]

Operational and Disposal Plan

Spill Management:

o Minor Spill: In case of a small spill, cover the area with an absorbent material, and then clean
the area with a suitable solvent.

o Major Spill: For a large spill, evacuate the area and follow emergency procedures.

Disposal:

Waste material must be disposed of in accordance with national and local regulations.[4]

Do not mix with other waste. Leave chemicals in their original containers.[4]

Handle uncleaned containers as you would the product itself.[4]

Contaminated materials (e.g., gloves, pipette tips) should be placed in a sealed, labeled
hazardous waste container.

Workflow and Safety Diagram
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The following diagram illustrates the standard workflow for handling Ko-947, emphasizing
safety at each step.
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Caption: Workflow for safe handling of Ko-947 from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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